butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol
• IUPAC Name: butan-2-yl 2-amino-1-butan-2-ylpyrrolo[3,2-b]quinoxaline-3-carboxylate
• InChI: InChI=1S/C19H24N4O2/c1-5-11(3)23-17(20)15(19(24)25-12(4)6-2)16-18(23)22-14-10-8-7-9-13(14)21-16/h7-12H,5-6,20H2,1-4H3
• InChI Key: MXHWYMCDLGFBJF-UHFFFAOYSA-N
• SMILES: CCC(C)N1C(=C(C2=NC3=CC=CC=C3N=C21)C(=O)OC(C)CC)N

Description

Butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate, also known as PBQ, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. PBQ is a heterocyclic compound that contains both pyrrole and quinoxaline rings, which are known to exhibit various biological activities.

Scientific Research Applications

Butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been shown to exhibit various biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. In particular, butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has also been shown to possess antimicrobial activity against various bacterial and fungal strains, suggesting its potential use as an antimicrobial agent. Additionally, butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting topoisomerase II, butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate can induce DNA damage and cell death in cancer cells. butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has also been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of immune responses. butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been found to induce apoptosis in cancer cells by activating caspase-dependent and -independent pathways. butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has also been shown to inhibit cell proliferation by inducing cell cycle arrest at the G2/M phase. Additionally, butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been found to modulate immune responses by inhibiting the production of pro-inflammatory cytokines and enhancing the activity of natural killer cells.

Advantages and Limitations for Lab Experiments

Butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has several advantages for lab experiments, including its ease of synthesis, low toxicity, and broad range of biological activities. butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate can be easily synthesized in large quantities and can be used in various assays to study its biological effects. However, butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate also has some limitations for lab experiments, including its poor solubility in aqueous solutions and its potential for non-specific binding to proteins. These limitations can affect the accuracy and reproducibility of experimental results.

Future Directions

There are several future directions for the research on butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate, including the optimization of its synthesis method, the elucidation of its mechanism of action, and the development of its potential therapeutic applications. Further studies are needed to optimize the synthesis method of butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate to improve its yield and purity. The mechanism of action of butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate needs to be further elucidated to identify its molecular targets and signaling pathways. Additionally, the potential therapeutic applications of butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate need to be explored further, including its use in cancer therapy, antimicrobial therapy, and anti-inflammatory therapy.
Conclusion
In conclusion, butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is a promising chemical compound that exhibits various biological activities and has potential applications in biomedical research. The synthesis method of butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is relatively simple, and it has been shown to exhibit anticancer, antimicrobial, and anti-inflammatory properties. The mechanism of action of butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has several advantages for lab experiments, including its ease of synthesis and broad range of biological activities, but it also has some limitations, including its poor solubility in aqueous solutions. Future research on butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate should focus on optimizing its synthesis method, elucidating its mechanism of action, and developing its potential therapeutic applications.

Synthesis Methods

The synthesis of butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate involves the reaction of 2-aminopyrrole with diethyl 2-bromo-2-methylmalonate, followed by the reaction with 2,3-dichloroquinoxaline in the presence of a base. This reaction yields butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate as a yellow solid with a melting point of 116-118°C. The synthesis method of butan-2-yl 2-amino-1-(butan-2-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is relatively simple and can be easily scaled up, making it an attractive compound for further research.